Cas no 1214374-42-1 (4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214374-42-1
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4794544
• Update Time: 2025-05-20

4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-3-(trifluoromethyl)phenyl)pyridine
• 4-[4-methoxy-3-(trifluoromethyl)phenyl]pyridine
• 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-12-3-2-10(8-11(12)13(14,15)16)9-4-6-17-7-5-9/h2-8H,1H3
• InChI Key： HYGUMBKPCHSPJI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C2C=CN=CC=2)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine

4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine (CAS No. 1214374-42-1): A Versatile Chemical Building Block

In the realm of specialty chemicals and pharmaceutical intermediates, 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine (CAS No. 1214374-42-1) has emerged as a compound of significant interest. This heterocyclic aromatic compound combines a pyridine ring with a methoxy-trifluoromethyl substituted benzene moiety, creating unique chemical properties that make it valuable across multiple industries.

The molecular structure of 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine features several notable characteristics. The trifluoromethyl group (-CF3) contributes to enhanced lipophilicity and metabolic stability, while the methoxy group (-OCH3) provides electron-donating effects. These features are particularly sought after in drug discovery and material science applications, where researchers frequently search for "CF3-containing building blocks" or "methoxy pyridine derivatives".

Recent trends in medicinal chemistry have shown growing interest in 1214374-42-1 as a potential scaffold for kinase inhibitors. The compound's ability to participate in hydrogen bonding through its pyridine nitrogen and form π-π stacking interactions makes it particularly valuable in the development of targeted therapies. Pharmaceutical companies increasingly search for "pyridine-based drug candidates" and "trifluoromethyl aromatic compounds", placing this chemical in a favorable position for research applications.

In material science, 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine serves as a precursor for organic electronic materials. Its conjugated system and electron-withdrawing trifluoromethyl group make it suitable for developing organic semiconductors and light-emitting materials. Researchers investigating "fluorinated organic materials" or "pyridine-containing polymers" often encounter this compound in their literature reviews.

The synthesis of CAS No. 1214374-42-1 typically involves cross-coupling reactions between appropriately substituted aryl halides and pyridine boronic acids. Recent advances in catalytic systems have improved the yield and purity of this compound, addressing common search queries like "synthesis of methoxy trifluoromethyl pyridines" or "palladium-catalyzed pyridine coupling". These methodological improvements have made the compound more accessible for research purposes.

Analytical characterization of 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine typically employs NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. The distinct 19F NMR chemical shift of the CF3 group serves as a valuable fingerprint for quality control, a feature often searched by analytical chemists working with "fluorinated compound analysis".

From a commercial availability perspective, 1214374-42-1 is offered by several specialty chemical suppliers with varying purity grades (typically 95-98%). The global market for such fine chemicals has seen steady growth, driven by increasing demand from pharmaceutical research and advanced material development. Procurement specialists frequently search for "bulk 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine" or "reliable CAS 1214374-42-1 suppliers".

Handling and storage of 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine require standard laboratory precautions. The compound should be stored in airtight containers under inert atmosphere when not in use, protected from moisture and light. These storage conditions align with common queries about "stability of trifluoromethyl aromatics" and "handling pyridine derivatives" in research settings.

Future research directions for CAS No. 1214374-42-1 may explore its potential in catalysis (as a ligand), supramolecular chemistry (as a building block), or agrochemical development. The compound's structural features continue to attract attention in scientific literature, with increasing citations in patents and publications related to "fluorinated heterocycles" and "functionalized pyridines".

In conclusion, 4-(4-Methoxy-3-(trifluoromethyl)phenyl)pyridine represents a versatile chemical intermediate with broad applicability across scientific disciplines. Its unique combination of methoxy, trifluoromethyl, and pyridine functionalities makes it particularly valuable in contemporary research areas seeking "multifunctional aromatic compounds" and "tailored molecular building blocks". As synthetic methodologies advance and application areas expand, the importance of this compound is likely to grow further in both academic and industrial settings.